![molecular formula C8H11N3O B6268041 5-methyl-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one CAS No. 1708080-85-6](/img/no-structure.png)
5-methyl-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one
Description
“5-methyl-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one” is a derivative of pyrido[2,3-d]pyrimidines, which are known for their wide range of biological activities. They exhibit antiproliferative, antimicrobial, anti-inflammatory and analgesic, hypotensive, and antihistaminic activities . The compound API-1, which belongs to pyrido[2,3-d]pyrimidin-5-one derivatives, is a promising antiproliferative agent .
Synthesis Analysis
Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives . In the presence of an activated CH2 group (e.g., PhCH2) in the amide moiety, the cyclization involves this group and the acetyl carbonyl giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives .Chemical Reactions Analysis
The chemical reactions involving “5-methyl-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one” seem to be centered around its synthesis. The Gould–Jacobs reaction is most commonly used in the synthesis of pyrido[2,3-d]pyrimidin-5-ones. This reaction involves the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester followed by the cyclization at position 5 of the pyrimidine ring at high temperature .Mechanism of Action
The mechanism of action of pyrido[2,3-d]pyrimidines is related to their wide range of biological activities. They are known to inhibit various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one involves the condensation of 2-amino-4-methylpyridine with ethyl acetoacetate followed by cyclization and oxidation.", "Starting Materials": [ "2-amino-4-methylpyridine", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-amino-4-methylpyridine in ethanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl acetoacetate to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Heat the reaction mixture to 80°C for 4 hours to promote cyclization.", "Step 4: Add acetic acid to the reaction mixture to quench the reaction.", "Step 5: Add hydrogen peroxide to the reaction mixture and stir for 1 hour at room temperature to oxidize the product.", "Step 6: Isolate the product by filtration and wash with water and ethanol. Recrystallize the product from ethanol to obtain 5-methyl-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one." ] } | |
CAS RN |
1708080-85-6 |
Product Name |
5-methyl-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one |
Molecular Formula |
C8H11N3O |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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